Cas no 2853-49-8 ( )

• Product Name: &nbsp
• CAS No: 2853-49-8
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 915123
• PubChem ID: 4017930
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-nitro-2-N-(2-phenylethyl)pyridine-2,3-diamine
• 3-Amino-5-nitro-2-phenethylaminopyridin
• 5-nitro-2-N-phenethylpyridine-2,3-diamine
• AC1N28TV
• LS-131127
• NSC147917
• 2853-49-8
• NSC-147917
• 5-Nitro-N~2~-(2-phenylethyl)pyridine-2,3-diamine
• DTXSID90398569
• 5-Nitro-N~2~-(2-phenylethyl)-2,3-pyridinediamine
•  

• Inchi： 1S/C13H14N4O2/c14-12-8-11(17(18)19)9-16-13(12)15-7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7,14H2,(H,15,16)
• InChI Key： UFWNRTZPIGMYGD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C(=C1)N)NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 258.11182
• Monoisotopic Mass: 258.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 94.08
• LogP: 3.40400